Cas no 433700-43-7 (2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole)

• Product Name: 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole
• CAS No: 433700-43-7
• MF: C₁₆H₁₅ClN₂OS
• MW: 318.821101427078
• CID: 6098386
• PubChem ID: 800977
• Update Time: 2025-06-26

2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole
• 2-((2-chlorobenzyl)thio)-5-ethoxy-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-[[(2-chlorophenyl)methyl]thio]-6-ethoxy-
• Z57171640
• AKOS001174014
• Oprea1_050155
• 2-[(2-chlorophenyl)methylsulfanyl]-6-ethoxy-1H-benzimidazole
• 433700-43-7
• 2-{[(2-CHLOROPHENYL)METHYL]SULFANYL}-5-ETHOXY-1H-1,3-BENZODIAZOLE
• F1115-0126

• Inchi： 1S/C16H15ClN2OS/c1-2-20-12-7-8-14-15(9-12)19-16(18-14)21-10-11-5-3-4-6-13(11)17/h3-9H,2,10H2,1H3,(H,18,19)
• InChI Key： AUSZVDXXTKNRMC-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Cl)NC2=CC(OCC)=CC=C2N=1

Computed Properties

• Exact Mass: 318.0593620g/mol
• Monoisotopic Mass: 318.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.2Ų

Additional information on 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole

2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole and CAS No. 433700-43-7: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications

CAS No. 433700-43-7 is a unique organic compound with the systematic name 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole, which has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its complex molecular structure, which includes a benzodiazole ring fused with a heterocyclic system. The presence of functional groups such as the chlorophenyl moiety, ethoxy group, and methylsulfanyl substituent contributes to its diverse pharmacological profiles and potential therapeutic applications. Recent advancements in synthetic methodologies and biological evaluations have further enhanced the understanding of this compound's role in drug discovery and development.

The 1H-1,3-benzodiazole scaffold is a well-established heterocyclic framework in pharmaceutical research, known for its ability to modulate various biological targets. The introduction of substituents such as the 2-chlorophenyl group and the ethoxy functionality can significantly alter the physicochemical properties and biological activity of the molecule. The methylsulfanyl group, which is a sulfur-containing substituent, adds an additional layer of complexity to the molecular structure, potentially influencing the compound's reactivity and interactions with biological systems.

Recent studies have highlighted the importance of 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole in the development of novel therapeutic agents. For instance, a 2022 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antitumor activity against specific cancer cell lines. The mechanism of action was attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis. These findings underscore the potential of this compound as a lead molecule for the design of targeted therapies in oncology.

Another area of interest is the synthesis of 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole. Researchers have developed efficient synthetic routes to this compound, leveraging modern organic chemistry techniques. One notable approach involves the use of microwave-assisted reactions, which have been shown to enhance reaction efficiency and reduce the time required for synthesis. This method has been particularly useful in the preparation of derivatives with modified substituents, enabling the exploration of structure-activity relationships.

The pharmacokinetic properties of this compound are also under investigation. Studies have indicated that the presence of the ethoxy group may influence the compound's solubility and bioavailability, which are critical factors in drug development. In vivo experiments have shown that the compound exhibits good oral bioavailability, suggesting its potential as an orally administered therapeutic agent. These findings are particularly relevant in the context of developing drugs for chronic conditions that require long-term treatment.

Furthermore, the 1H-1,3-benzodiazole framework has been explored for its applications in the treatment of neurological disorders. The 2-chlorophenyl substituent may contribute to the compound's ability to interact with specific receptors in the central nervous system. This has led to investigations into its potential as a therapeutic agent for conditions such as epilepsy and neurodegenerative diseases. The combination of the methylsulfanyl group and the ethoxy functionality may further enhance its neuroprotective properties.

Recent advancements in computational chemistry have also played a crucial role in the study of 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole. Molecular docking studies have been employed to predict the compound's interactions with various biological targets. These computational models have provided valuable insights into the binding modes and affinities of the compound, facilitating the design of more effective derivatives. The integration of machine learning algorithms with traditional chemical approaches has further accelerated the discovery process.

The synthetic versatility of this compound has also been a focus of research. Chemists have explored the possibility of introducing additional functional groups to enhance its therapeutic potential. For example, the replacement of the ethoxy group with other electron-donating or electron-withdrawing substituents has been shown to modulate the compound's biological activity. These modifications can lead to the development of compounds with improved selectivity and reduced side effects, which are essential for the creation of safe and effective medicines.

Additionally, the 1H-1,3-benzodiazole scaffold has been studied for its potential in the treatment of inflammatory diseases. The 2-chlorophenyl substituent may contribute to the compound's anti-inflammatory properties by interacting with specific signaling pathways. This has led to investigations into its use as an adjunct therapy in conditions such as rheumatoid arthritis and inflammatory bowel disease. The combination of the methylsulfanyl group and the ethoxy functionality may further enhance its anti-inflammatory effects.

Overall, the study of 2-{(2-chlorophenyl)methylsulfanyl}-5-ethoxy-1H-1,3-benzodiazole represents a significant area of research in medicinal chemistry. Its unique molecular structure, combined with its diverse functional groups, offers a wide range of potential applications in drug development. Continued advancements in synthetic methodologies, pharmacological evaluations, and computational approaches will likely further expand the therapeutic potential of this compound, paving the way for the creation of novel and effective treatments for various diseases.